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Compound of Interest

Compound Name: 3-Fluoro-6-methyl-2-nitrophenol
CAS No.: 849353-45-3
Cat. No.: B1444786
Get Quote
. J

Executive Summary

Compound: 3-Fluoro-6-methyl-2-nitrophenol CAS: 849353-45-3 Molecular Formula: C

H
FNO
Exact Mass: 171.03

This guide provides a comprehensive technical analysis of the spectral characteristics of 3-
Fluoro-6-methyl-2-nitrophenol. As a highly functionalized aromatic scaffold, this compound
presents unique spectroscopic challenges due to the interplay between the electron-
withdrawing nitro/fluoro groups and the electron-donating hydroxyl/methyl groups.[1] This
document details the expected Mass Spectrometry (MS) fragmentation pathways, Nuclear
Magnetic Resonance (NMR) coupling patterns, and Infrared (IR) signatures required for
structural validation in drug discovery workflows.[1][2]

Chemical Profile & Structural Logic[1][2]
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The structural integrity of this compound relies on the specific arrangement of substituents
around the phenol core.[1][2] The 2-nitro and 1-hydroxyl groups typically form a strong
intramolecular hydrogen bond, locking the conformation and significantly influencing the proton
NMR shift of the hydroxyl group.[1]

Property Value Structural Implication

Base peak in MS (unless

Molecular Weight 171.13 g/mol )
labile).[1]
Downfield shift in
H-Bond Donor 1 (Phenolic OH)
H NMR (>10 ppm).[1][2]
Solvation effects in polar
4 (NO
H-Bond Acceptor solvents (DMSO vs. CDCI
1 Fl O)
)-[112]
F (EWG) and NO
Electronic Effect Push-Pull System (EWG) vs. OH (EDG) and CH

(EDG).[1][?]

Mass Spectrometry (MS) Analysis[1][2]
lonization & Fragmentation Logic

In Electron Impact (El) ionization (70 eV), the molecular ion [M]

is expected to be distinct.[1][2] The fragmentation pattern follows standard ortho-effect
rearrangements common in nitro-aromatics.[1]

e Molecular lon ([M]

): m/z 171 (Base peak or high intensity).[1][2]

e Loss of OH ([M-17]

): m/z 154.[1][2] Common in "ortho-nitro" phenols due to oxygen transfer from the nitro group
to the aromatic ring followed by loss of OH.[1][2]
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e Loss of NO
(IM-46]
): m/z 125. Direct cleavage of the C-N bond.[1][2]
e Loss of CO ([M-28]
): Secondary fragmentation typical of phenols.[1][2]

Fragmentation Pathway Diagram

The following diagram illustrates the primary fragmentation logic expected for this scaffold.

[M - OH]+
m/z 154

- OH (Ortho Effect

Molecular lon [M]+
m/z 171

Ring Contraction

[M - NO2]+

m/z 125 [M-NO2 - COJ+

m/z 97

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathway highlighting the stability of the ortho-nitro
arrangement.

NMR Spectroscopy Analysis
H NMR (Proton)

The proton spectrum is defined by the AB spin system of the two aromatic protons (H4 and H5)
and the diagnostic intramolecular hydrogen bond.[1][2]

Solvent: CDCI

(Recommended to observe H-bonding).[1][2]
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a Shift ( Coupling
pprox. Shi Assignment
Proton Multiplicity Constants { _g
Logic
)
)
Deshielded by
intramolecular H-
-OH 10.50 - 11.50 Singlet (Broad) - bond to 2-NO
H Ortho to F (large
z
H4 7.00-7.30 dd coupling) and
Hz Ortho to H5.[1][2]
Meta to F
Hz (smaller
H5 6.80 - 7.10 dd .
coupling) and
Hz
Ortho to H4.[1][2]
Benzylic protons,
slightl
-CH 2.20 - 2.40 Singlet . oy

deshielded by

ring current.

F NMR (Fluorine)

Fluorine-19 NMR is the most definitive tool for purity assessment.[1][2]

o Shift: Expected range -110 to -125 ppm.[1][3][4]

o Pattern: Doublet (or dd) due to coupling with H4 (ortho) and H5 (meta).
Coupling Logic Diagram

The coupling network is complex due to the presence of Fluorine.[1][2] The diagram below
visualizes the splitting tree for the aromatic proton H4 (positioned between F and H5).[1][2]
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H4 Proton Signal

Split by F (Ortho)
3J HF ~9.0 Hz

Split by H5 (Ortho)
3J_HH ~ 8.5 Hz

Doublet of Doublets (dd)

Observed Pattern

Click to download full resolution via product page

Caption: Splitting tree for Proton H4, showing the additive effect of Fluorine and Proton

coupling.

Infrared (IR) Spectroscopy[1][2]

IR analysis confirms the functional groups.[1][2] The absence of a broad, free OH band (3600
cm

) and the presence of a shifted band confirms the ortho-nitro placement.[1][2]

Wavenumber (cm

Functional Group Mode Notes
)
) ) Broad, shifted lower
Phenolic OH 3100 - 3400 Stretching _
due to H-bonding.
Aromatic C-H 3050 - 3100 Stretching Weak intensity.[1]
Nitro (NO 1530 (Asym) / 1350 ) Very strong,
Stretching ) ]

) (Sym) diagnostic bands.[1][2]

] Strong band, confirms
Aryl C-F 1100 - 1250 Stretching

fluorination.[1]
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Experimental Protocols
NMR Sample Preparation

To ensure high-resolution data and accurate integration:
¢ Mass: Weigh 5-10 mg of the solid compound.
e Solvent: Dissolve in 0.6 mL of CDCI

(Chloroform-d).

o Note: DMSO-d

can be used if solubility is an issue, but it may disrupt the intramolecular H-bond, shifting
the OH peak.[1][2]

« Filtration: If the solution is cloudy, filter through a small plug of glass wool into the NMR tube
to remove suspended solids.[1][2]

e Acquisition: Run at 298 K. For

F, ensure the spectral window is wide enough (-200 to O ppm).

GC-MS Method (Purity Check)

e Column: HP-5ms or equivalent (30m x 0.25mm, 0.25um film).
o Carrier Gas: Helium at 1.0 mL/min.
e Temperature Program:

o Hold 50°C for 1 min.

o Ramp 20°C/min to 280°C.

o Hold 5 mins.

e Inlet: Split mode (20:1), 250°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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